![molecular formula C51H70N16O10 B1259638 Celogentin B](/img/structure/B1259638.png)
Celogentin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Celogentin B is a natural product found in Celosia argentea with data available.
Scientific Research Applications
Antimitotic Properties
Celogentin B, a bicyclic peptide isolated from Celosia argentea, has been studied for its antimitotic properties. It inhibits the polymerization of tubulin, a protein essential for cell division. This property suggests its potential use in cancer treatment where inhibiting cell division is a key therapeutic strategy (Kobayashi et al., 2001).
Synthesis for Research
Significant efforts have been made in synthesizing celogentin C, a structurally similar compound to celogentin B, to understand its chemical properties and potential applications. These synthetic studies are crucial for developing drugs based on its structure, given the difficulty in extracting large quantities from natural sources (Ma et al., 2009).
Antibacterial Activity
Research on celogentin C analogues has shown moderate antibacterial activity. These findings open possibilities for celogentin B and its derivatives to be explored as antibacterial agents, potentially targeting bacterial protomicrotubule formation (Thombare et al., 2017).
Potential in Tubulin Polymerization Inhibition
Several celogentin compounds, including celogentin B, have shown potent inhibition of tubulin polymerization. This suggests a broader potential for the celogentin family in developing antimitotic agents, which could be significant in cancer research and therapy (Suzuki et al., 2003).
Ribosomal Biosynthesis of Celogentin Peptides
Recent research has explored the ribosomal biosynthesis of moroidin peptides, closely related to celogentin peptides like celogentin B. Understanding the biosynthesis pathways could lead to innovative methods of producing these compounds for research and therapeutic applications (Kersten et al., 2022).
properties
Product Name |
Celogentin B |
---|---|
Molecular Formula |
C51H70N16O10 |
Molecular Weight |
1067.2 g/mol |
IUPAC Name |
2-[[13-[3-(diaminomethylideneamino)propyl]-22-(2-methylpropyl)-12,15,18,21,24-pentaoxo-25-[(5-oxopyrrolidine-2-carbonyl)amino]-19,26-di(propan-2-yl)-3,5,7,11,14,17,20,23-octazapentacyclo[14.13.2.12,27.15,8.04,30]tritriaconta-1,4(30),6,8(33),27(32),28-hexaene-10-carbonyl]amino]-3-(1H-imidazol-5-yl)propanoic acid |
InChI |
InChI=1S/C51H70N16O10/c1-23(2)14-34-47(73)65-40(25(5)6)48(74)63-36-18-30-29-10-9-26(39(24(3)4)41(49(75)62-34)66-44(70)32-11-12-38(68)58-32)15-33(29)59-42(30)67-20-28(57-22-67)17-35(45(71)64-37(50(76)77)16-27-19-54-21-56-27)61-43(69)31(60-46(36)72)8-7-13-55-51(52)53/h9-10,15,19-25,31-32,34-37,39-41,59H,7-8,11-14,16-18H2,1-6H3,(H,54,56)(H,58,68)(H,60,72)(H,61,69)(H,62,75)(H,63,74)(H,64,71)(H,65,73)(H,66,70)(H,76,77)(H4,52,53,55) |
InChI Key |
ALTGKSCXMJCXMD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC1C(=O)NC(C(=O)NC2CC3=C(NC4=C3C=CC(=C4)C(C(C(=O)N1)NC(=O)C5CCC(=O)N5)C(C)C)N6C=C(CC(NC(=O)C(NC2=O)CCCN=C(N)N)C(=O)NC(CC7=CN=CN7)C(=O)O)N=C6)C(C)C |
synonyms |
celogentin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.